N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[[1-(3-morpholin-4-ylpropyl)-2-oxo-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H28N4O5S/c28-21(24-16-5-6-19-20(13-16)32-15-31-19)14-33-22-17-3-1-4-18(17)27(23(29)25-22)8-2-7-26-9-11-30-12-10-26/h5-6,13H,1-4,7-12,14-15H2,(H,24,28)
• InChI Key: RKRFXXQQVOLCCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N(C(=O)N=C2SCC(=O)NC3=CC4=C(C=C3)OCO4)CCCN5CCOCC5
• Molecular Formula: C23H28N4O5S
• Molecular Weight: 472.6 g/mol

Description

N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H28N4O5S and its molecular weight is 472.56. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Evaluation of Novel Compounds

Research has explored the synthesis of novel compounds derived from N-(benzo[d][1,3]dioxol-5-yl)-2-((1-(3-morpholinopropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)acetamide with a focus on their potential anti-inflammatory, analgesic, and anticancer activities. For instance, novel compounds have been synthesized for evaluation as COX-1/COX-2 inhibitors, showing significant analgesic and anti-inflammatory activities, with some compounds exhibiting high inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity compared to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Anticancer Activities

Another area of application involves investigating the compound's derivatives for Src kinase inhibitory and anticancer activities. Certain N-benzyl substituted acetamide derivatives, for example, have been synthesized and evaluated, showing promising inhibition of cell proliferation in various cancer cell lines, indicating potential therapeutic applications in cancer treatment (Fallah-Tafti et al., 2011).

Neurodegenerative Disease Research

Research has also explored the compound's derivatives for their potential in treating neurodegenerative diseases. GSK189254, a novel histamine H3 receptor antagonist with high affinity for human and rat H3 receptors, has been studied for its potential in improving cognitive performance in preclinical models, suggesting its therapeutic potential for dementia in Alzheimer's disease and other cognitive disorders (Medhurst et al., 2007).

Antimicrobial and Antioxidant Activities

The compound's derivatives have also been investigated for their antimicrobial and antioxidant activities. For example, novel fused heterocyclic compounds derived from tetrahydropyrimidine derivative have been synthesized and characterized, with studies on their antioxidant activities providing insights into their potential applications in combating oxidative stress-related diseases (Salem et al., 2015).

Insecticidal Activities

Furthermore, derivatives of this compound have been synthesized and assessed for their insecticidal activity against various pests, providing a basis for developing new, more effective insecticides. For example, pyridine derivatives have shown significant toxicity against the cowpea aphid, indicating the potential for agricultural applications (Bakhite et al., 2014).